Cas no 909135-34-8 (tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.3.1]non-6-ene-3-carboxylate)

• Product Name: tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.3.1]non-6-ene-3-carboxylate
• CAS No: 909135-34-8
• MF: C₁₉H₃₂BNO₄
• MW: 349.272686004639
• MDL: MFCD23106449
• CID: 4659340
• PubChem ID: 59826707
• Update Time: 2024-10-26

tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.3.1]non-6-ene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.3.1]non-6-ene-3-carboxylic acid, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl
• (3-(TERT-BUTOXYCARBONYL)-3-AZABICYCLO[3.3.1]NON-7-EN-7-YL)BORONIC ACID PINACOL ESTER
• tert-butyl 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[3.3.1]non-6-ene-3-carboxylate
• 3-Azabicyclo[3.3.1]non-6-ene-3-carboxylic acid, 7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester
• 909135-34-8
• SCHEMBL13005166
• PS-16712
• MFCD23106449
• OMJAXKOGIBCDKU-UHFFFAOYSA-N
• azabicyclo[3.3.1]non-6-ene-3-carboxylate
• CS-0056367
• SB13248
• tert-butyl 7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-
• 3-Boc-3-azabicyclo[3.3.1]non-6-ene-7-boronic acid pinacol ester
• PB36120

• MDL： MFCD23106449
• Inchi： 1S/C19H32BNO4/c1-17(2,3)23-16(22)21-11-13-8-14(12-21)10-15(9-13)20-24-18(4,5)19(6,7)25-20/h9,13-14H,8,10-12H2,1-7H3
• InChI Key： OMJAXKOGIBCDKU-UHFFFAOYSA-N
• SMILES： C12CC(C=C(B3OC(C)(C)C(C)(C)O3)C1)CN(C(OC(C)(C)C)=O)C2

Computed Properties

• Exact Mass: 349.2424387g/mol
• Monoisotopic Mass: 349.2424387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48Ų